(E)-1-(benzo[d][1,3]dioxol-5-yl)-3-(furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(1,3-benzodioxol-5-yl)-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H10O4/c15-12(5-4-11-2-1-7-16-11)10-3-6-13-14(8-10)18-9-17-13/h1-8H,9H2/b5-4+
• InChI Key: BCCAYRBFZSWGFX-SNAWJCMRSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C14H10O4
• Molecular Weight: 242.23 g/mol

Description

(E)-1-(benzo[d][1,3]dioxol-5-yl)-3-(furan-2-yl)prop-2-en-1-one, also known as Moracin M2, is a natural compound found in the root bark of Morus alba L. (white mulberry). This compound has gained attention in recent years due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Properties

• Microwave-Assisted Synthesis

  A study by Ashok et al. (2012) describes the solvent-free microwave-assisted synthesis of E-(1)-(6-benzoyl-3,5-dimethylfuro[3′,2′:4,5]benzo[b]furan-2-yl)-3-(aryl)-2-propen-1-ones, highlighting a green chemistry approach for synthesizing furan and benzodioxole derivatives, potentially applicable to the target compound for enhancing antibacterial properties (Ashok, Sudershan, & Khalilullah, 2012).

• Electrochemical Polymerization

  İçli-Özkut et al. (2013) explored furan and benzochalcogenodiazole based monomers for their electrochemical polymerization properties, indicating potential applications in optoelectronic materials and devices due to their intramolecular charge transfer properties (İçli-Özkut et al., 2013).

Applications in Materials Science

• Polymer Synthesis

  The synthesis and copolymerization of fully bio-based benzoxazines from guaiacol, furfurylamine, and stearylamine by Wang et al. (2012) demonstrate the potential of furan derivatives in creating sustainable polymers with enhanced thermal and mechanical properties, relevant for developing new materials from bio-based resources (Wang et al., 2012).

• Organic Luminophores

  Research by Patsenker and Lokshin (1999) on derivatives of 2-(fur-2-yl)-5-phenyloxazole for their spectral-luminescent properties suggests applications in the development of organic luminophores, which could be applied to the target compound for optoelectronic applications (Patsenker & Lokshin, 1999).

Environmental and Green Chemistry

• Bio-based Monomers: The effort to synthesize functionalized benzoxazines from bioresources, as reported by Wattanathana et al. (2021), emphasizes the role of furan derivatives in sustainable development, indicating potential environmental benefits of derivatives like the target compound in creating eco-friendly polymers and materials (Wattanathana et al., 2021).